Cas no 501653-22-1 (5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole
• CAS No: 501653-22-1
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• MDL: MFCD07636853
• CID: 1086926
• PubChem ID: 307971
• Update Time: 2025-10-29

5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole
• 5-(chloromethyl)-3-(2-furyl)-1,2,4-oxadiazole
• AC1L7BWP
• AC1Q3U3R
• BB_SC-3290
• BBL011701
• CTK4J2209
• MolPort-002-508-065
• NSC206955
• BVA65322
• DB-028815
• 5-chloromethyl-3-(furan-2-yl)-1,2,4-oxadiazol
• SB61352
• EN300-29694
• AKOS004119061
• MFCD07636853
• STK726448
• NSC-206955
• 501653-22-1
• VS-03016
• DTXSID90308668
• Z111582990

• MDL： MFCD07636853
• Inchi： 1S/C7H5ClN2O2/c8-4-6-9-7(10-12-6)5-2-1-3-11-5/h1-3H,4H2
• InChI Key： OJQHUMFLEARHQO-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CO2)=NO1

Computed Properties

• Exact Mass: 184.00405
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole: A Comprehensive Overview

5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole (CAS No. 501653-22-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a chloromethyl group with a furan moiety within an oxadiazole framework. The oxadiazole ring system is known for its aromaticity and stability, making it a valuable component in various chemical applications.

The synthesis of 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. The compound's chloromethyl group plays a crucial role in its reactivity, making it a versatile building block for further chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and organic semiconductors. The furan moiety within the molecule contributes to its electronic properties, making it suitable for applications in optoelectronics and energy storage devices. Recent studies have demonstrated that materials derived from this compound exhibit enhanced charge transport characteristics, which could pave the way for next-generation electronic devices.

In addition to its material science applications, 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug discovery efforts. Current research focuses on its ability to modulate specific biological pathways, potentially leading to new therapeutic agents for various diseases.

The environmental impact of this compound is another area of active research. Scientists are investigating its degradation pathways and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound undergoes efficient biodegradation under certain conditions, which is encouraging for its sustainable use.

In conclusion, 5-(Chloromethyl)-3-(furan-2-yl)-1,2,4-oxadiazole (CAS No. 501653-22-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.